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Compound of Interest

Compound Name: H-D-Glu(OBzl)-OH

Cat. No.: B556033 Get Quote

For Immediate Reference: H-D-Glu(OBzl)-OH is a non-hazardous solid organic compound.

Standard laboratory chemical waste disposal procedures should be followed. Personal

protective equipment, including safety glasses and gloves, is essential during handling and

disposal.

This guide provides detailed operational and disposal protocols for H-D-Glu(OBzl)-OH,

ensuring the safety of laboratory personnel and compliance with standard environmental

regulations. The information is tailored for researchers, scientists, and professionals in drug

development who may handle this substance.

Key Safety and Handling Information
While H-D-Glu(OBzl)-OH is generally considered non-hazardous, direct contact should be

avoided. The compound is classified as an eye and respiratory irritant. In case of exposure,

flush the affected area with copious amounts of water and seek medical attention if irritation

persists. Always handle this chemical in a well-ventilated area, preferably within a fume hood,

and wear appropriate personal protective equipment (PPE), including laboratory coats, safety

glasses, and chemical-resistant gloves.

Quantitative Data Summary
The following table summarizes the key quantitative data for H-D-Glu(OBzl)-OH, compiled

from safety data sheets and chemical property databases.
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Property Value

Molecular Formula C₁₂H₁₅NO₄

Molecular Weight 237.25 g/mol [1]

Appearance White to off-white crystalline powder

Melting Point 158 °C

Boiling Point 426.1 °C at 760 mmHg

Solubility
Soluble in organic solvents such as DMF and

DMSO. Limited solubility in water.

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Experimental Protocols: Spill and Disposal
Procedures
Accidental Spill Protocol
In the event of a small spill, the following steps should be taken:

Evacuate and Ventilate: Ensure the immediate area is clear of all personnel and increase

ventilation to the extent possible.

Don PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves before

approaching the spill.

Containment: For a solid spill, carefully sweep the material into a designated chemical waste

container. Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) and then with

soap and water.

Waste Disposal: All contaminated materials, including cleaning supplies, must be disposed of

as chemical waste.
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Standard Disposal Procedure
The disposal of H-D-Glu(OBzl)-OH should be conducted in accordance with institutional and

local environmental regulations. The following is a general step-by-step guide:

Collection: Collect waste H-D-Glu(OBzl)-OH in a clearly labeled, sealed, and chemically

compatible container. The container should be designated for non-hazardous solid chemical

waste.

Labeling: The waste container must be labeled with the full chemical name: "H-D-Glu(OBzl)-
OH" and the appropriate hazard warnings (irritant).

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Waste Pickup: Arrange for the collection of the chemical waste by the institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

contractor. Do not dispose of H-D-Glu(OBzl)-OH down the drain or in regular solid waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for H-D-Glu(OBzl)-OH.
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Figure 1. H-D-Glu(OBzl)-OH Disposal Workflow
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Caption: Disposal workflow for H-D-Glu(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b556033?utm_src=pdf-body-img
https://www.benchchem.com/product/b556033?utm_src=pdf-body
https://www.benchchem.com/product/b556033?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Proper Disposal of H-D-Glu(OBzl)-OH: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556033#h-d-glu-obzl-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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